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Compound of Interest

Compound Name: 2-Nitropyrimidine

CAS No.: 630123-58-9

Cat. No.: B8774475

Get Quote

Executive Summary
2-Nitropyrimidine (CAS 55133-62-5) is a high-energy, electron-deficient heterocyclic

intermediate used primarily in advanced medicinal chemistry for nucleophilic aromatic

substitution (

) reactions. Unlike its isomer 5-nitropyrimidine, the 2-nitro derivative is chemically labile and
difficult to synthesize due to the deactivating nature of the pyrimidine ring nitrogens. This guide
outlines its specific identification, the requisite oxidative synthetic pathways (avoiding direct
nitration), and its application as a "super-electrophile" in drug discovery.
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Parameter Data

Chemical Name 2-Nitropyrimidine

CAS Number 55133-62-5

Molecular Formula

Molecular Weight 125.09 g/mol

SMILES C1=CN=C(N=C1)[O-]

InChIKey UQOKRDJILZMZKU-UHFFFAOYSA-N

Appearance
Pale yellow to off-white crystalline solid

(unstable)

Solubility
Soluble in DMSO, DMF, Acetonitrile;

decomposes in water/protic solvents.[1][2]

Hazard Profile
H302, H312, H332 (Harmful by ingestion, skin

contact, inhalation).

Synthetic Accessibility: The "Impossible" Nitration
Researchers must understand that 2-nitropyrimidine cannot be synthesized via standard

electrophilic aromatic substitution (nitration).

Why Direct Nitration Fails
Treating pyrimidine with

does not yield 2-nitropyrimidine. The 1,3-nitrogen atoms deactivate the ring, making it
resistant to electrophilic attack. Under forcing conditions, nitration occurs at the 5-position
(meta-like), yielding 5-nitropyrimidine, not the 2-isomer.

Validated Synthetic Route: Oxidative Transformation
The only viable synthetic route involves the oxidation of 2-aminopyrimidine, typically

proceeding through a sulfilimine intermediate or using powerful oxygen transfer agents like

Dimethyldioxirane (DMDO) or HOF·MeCN.
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Protocol: Oxidation via Sulfilimine Intermediate[3]
Concept: The exocyclic amine is converted to a sulfilimine, increasing the electron density at

the nitrogen, which is then oxidized to the nitro group.[3]

Yield: Historically low (~33%), reflecting the instability of the C2-nitro bond.

Reagents:

Precursor: 2-Aminopyrimidine[1][3][4]

Oxidant: Peroxy acids (e.g., mCPBA) or HOF·MeCN (Hypofluorous acid-acetonitrile

complex).

2-Aminopyrimidine
(Stable Precursor)

Sulfilimine / N-Oxidation
Intermediate

 Activation
(e.g., DMS/NCS) 2-Nitropyrimidine

(Target, CAS 55133-62-5)

 Oxidation
(mCPBA or HOF·MeCN)

Click to download full resolution via product page

Figure 1: Synthetic pathway requiring amine oxidation.[2][3][5] Direct nitration is not feasible.

Reactivity & Mechanistic Insights
The 2-position of the pyrimidine ring is flanked by two electronegative nitrogen atoms. Adding a

nitro group (strongly electron-withdrawing) at this position creates a "Super-Electrophile."

Nucleophilic Aromatic Substitution ( )
The nitro group at C2 acts as an exceptional leaving group (nucleofuge), significantly better

than chlorine or fluorine in similar heteroaromatic systems.

Mechanism: Addition-Elimination.[1]

Nucleophiles: Primary/Secondary amines, Thiols, Alkoxides.

Reaction Rate: Extremely fast, often proceeding at

or room temperature.
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Side Reactions: Susceptible to hydrolysis by water (yielding 2-

hydroxypyrimidine/pyrimidinone). Anhydrous conditions are mandatory.
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Figure 2:

mechanism. The C2 position is highly activated for nucleophilic attack.

Applications in Drug Discovery
Researchers utilize 2-nitropyrimidine as a "Trojan horse" scaffold to introduce the pyrimidine

ring into complex molecules under mild conditions where halopyrimidines might require heat or

catalysts.

Heterocycle Fusion: Precursor for synthesizing fused systems (e.g., purine analogs) by

displacing the nitro group with diamines followed by cyclization.

Library Generation: Rapid derivatization of the C2 position with diverse amines to generate

Structure-Activity Relationship (SAR) libraries.

Safety & Handling Protocols
Due to the lability of the C-NO2 bond and the potential for energetic decomposition:

Storage: Store at

under inert atmosphere (Argon/Nitrogen).

Moisture Sensitivity: Strictly anhydrous handling required; hydrolysis releases nitrous acid.
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Toxicity: Treat as a potential mutagen and sensitizer. Use full PPE (glove box recommended

for neat handling).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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